![molecular formula C23H20ClN3O5S B8233438 5-(N'-[2-Aminoethyl]thioureidofluorescein)](/img/structure/B8233438.png)
5-(N'-[2-Aminoethyl]thioureidofluorescein)
Overview
Description
5-(N'-[2-Aminoethyl]thioureidofluorescein) is a useful research compound. Its molecular formula is C23H20ClN3O5S and its molecular weight is 485.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(N'-[2-Aminoethyl]thioureidofluorescein) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(N'-[2-Aminoethyl]thioureidofluorescein) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Cancer Research and Drug Efficacy Prediction
5-(N'-[2-Aminoethyl]thioureidofluorescein) and its analogs, such as 5'-S-(2-aminoethyl)-6-N-(4-nitrobenzyl)-5'-thioadenosine (SAENTA), have applications in cancer research. They are used in synthesizing fluorescent probes that bind specifically to human equilibrative nucleoside transporter 1 (hENT1) in cancer cell lines. These probes help in studying transporter binding effects and predicting the antitumor efficacy of drugs like gemcitabine (Robins et al., 2010).
2. Labeling of Soluble Polymers in Biological Material
The compound's derivatives are utilized for labeling soluble polymers in living materials. This involves studying the absorption and emission properties of these labels and their stability under various pH conditions. This application is significant in tracing polymers in biological studies (Rypáček et al., 1980).
3. Neurosurgical Applications
In neurosurgery, fluorescent molecules like fluorescein sodium, related to 5-(N'-[2-Aminoethyl]thioureidofluorescein), are employed in microscope-integrated fluorescence modules. These are used for tumor resection and intraoperative angiography in the treatment of aneurysms and arteriovenous malformations, enhancing surgical decision-making (Rey-Dios & Cohen-Gadol, 2013).
4. Study of Protein Modifications
The compound is involved in studies examining protein modifications. For instance, its use in analyzing the modification of lysines in sodium and potassium ion-activated adenosinetriphosphatase, helping understand enzyme inactivation mechanisms (Xu, 1989).
5. Intracellular pH Imaging
Modified derivatives of 5-(N'-[2-Aminoethyl]thioureidofluorescein), such as 5-carboxylfluorescein, are used in conjunction with cell-penetrating peptides for intracellular pH imaging. This application is crucial in understanding cellular processes and the effects of various physiological conditions (Xia et al., 2019).
Properties
IUPAC Name |
1-(2-aminoethyl)-3-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)thiourea;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O5S.ClH/c24-7-8-25-22(32)26-12-1-4-16-15(9-12)21(29)31-23(16)17-5-2-13(27)10-19(17)30-20-11-14(28)3-6-18(20)23;/h1-6,9-11,27-28H,7-8,24H2,(H2,25,26,32);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTDJUQLSKHSDCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=S)NCCN)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20ClN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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